1,7-diisobutyl-3,4,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione
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Description
1,7-diisobutyl-3,4,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C18H28N6O2 and its molecular weight is 360.462. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
A series of 5,6-dihydro-4H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-dione ring system derivatives, including those with a [1,2,3]triazole ring, were synthesized through cycloaddition of substituted alkyl azides. This process demonstrates the compound's utility in forming structurally diverse derivatives for further biological evaluation or material science applications (Ondrej Simo, A. Rybár, J. Alföldi, 2000).
Anticancer, Anti-HIV, and Antimicrobial Activity
The compound's derivatives have been explored for their potential in anticancer, anti-HIV-1, and antimicrobial activities. New triazino and triazolo[4,3-e]purine derivatives were synthesized and showed considerable activity against various cancer cell lines, moderate anti-HIV-1 activity, and significant antimicrobial properties, indicating the compound's relevance in the development of new therapeutic agents (F. Ashour, S. Rida, S. A. El‐Hawash, Mona M. ElSemary, M. H. Badr, 2012).
Antiviral Activity
The nucleoside and nucleotide analogues of imidazo[1,2-a]-s-triazine, derived from the core structure of the compound, have been synthesized and exhibited moderate activity against rhinovirus at non-toxic levels, highlighting its potential in antiviral drug development (S. H. Kim, D. Bartholomew, L. B. Allen, R. K. Robins, G. R. Revankar, 1978).
Structural Modifications and Medicinal Chemistry Applications
The compound serves as a basis for creating purine-like scaffolds, significantly increasing molecular diversity for drug discovery. Its derivatives have been utilized in developing inhibitors of various enzymes, receptors, anticancer, and antiviral agents, demonstrating the compound's versatility in medicinal chemistry (F. Lim, A. Dolzhenko, 2014).
Properties
IUPAC Name |
3,4,9-trimethyl-1,7-bis(2-methylpropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H28N6O2/c1-10(2)8-22-16(25)14-15(21(7)18(22)26)19-17-23(9-11(3)4)20-12(5)13(6)24(14)17/h10-11,13H,8-9H2,1-7H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGBNFWVVDNZBIA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)CC(C)C)CC(C)C)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N6O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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